Cas no 2703746-23-8 ((S)-2-([1,1'-Biphenyl]-4-yl)-2-aminoethan-1-ol hydrochloride)
(S)-2-([1,1'-Biphenyl]-4-yl)-2-aminoethan-1-ol hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- E75561
- (S)-2-([1,1'-Biphenyl]-4-yl)-2-aminoethan-1-ol hydrochloride
- (2S)-2-amino-2-{[1,1'-biphenyl]-4-yl}ethanol hydrochloride
- 2703746-23-8
- (2S)-2-amino-2-(4-phenylphenyl)ethanol;hydrochloride
- (2S)-2-Amino-2-(4-phenylphenyl)ethan-1-ol HCl
- BS-48835
-
- Inchi: 1S/C14H15NO.ClH/c15-14(10-16)13-8-6-12(7-9-13)11-4-2-1-3-5-11;/h1-9,14,16H,10,15H2;1H/t14-;/m1./s1
- InChI Key: IPKYUCFEARJREI-PFEQFJNWSA-N
- SMILES: [C@@H](C1C=CC(C2C=CC=CC=2)=CC=1)(N)CO.Cl
Computed Properties
- Exact Mass: 249.0920418g/mol
- Monoisotopic Mass: 249.0920418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 193
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.2Ų
(S)-2-([1,1'-Biphenyl]-4-yl)-2-aminoethan-1-ol hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1229650-1g |
(S)-2-([1,1'-Biphenyl]-4-yl)-2-aminoethan-1-ol hydrochloride |
2703746-23-8 | 95% | 1g |
$1000 | 2024-06-03 | |
| Aaron | AR01XCWE-100mg |
(S)-2-([1,1'-Biphenyl]-4-yl)-2-aminoethan-1-ol hydrochloride |
2703746-23-8 | 98% | 100mg |
$221.00 | 2025-02-12 | |
| Aaron | AR01XCWE-250mg |
(S)-2-([1,1'-Biphenyl]-4-yl)-2-aminoethan-1-ol hydrochloride |
2703746-23-8 | 98% | 250mg |
$332.00 | 2025-02-12 | |
| 1PlusChem | 1P01XCO2-100mg |
(S)-2-([1,1'-Biphenyl]-4-yl)-2-aminoethan-1-ol hydrochloride |
2703746-23-8 | 98% | 100mg |
$193.00 | 2024-05-08 | |
| 1PlusChem | 1P01XCO2-250mg |
(S)-2-([1,1'-Biphenyl]-4-yl)-2-aminoethan-1-ol hydrochloride |
2703746-23-8 | 98% | 250mg |
$288.00 | 2024-05-08 | |
| 1PlusChem | 1P01XCO2-1g |
(S)-2-([1,1'-Biphenyl]-4-yl)-2-aminoethan-1-ol hydrochloride |
2703746-23-8 | 98% | 1g |
$740.00 | 2024-05-08 | |
| Ambeed | A1373075-100mg |
(S)-2-([1,1'-Biphenyl]-4-yl)-2-aminoethan-1-ol hydrochloride |
2703746-23-8 | 98% | 100mg |
$212.0 | 2025-03-03 | |
| Ambeed | A1373075-250mg |
(S)-2-([1,1'-Biphenyl]-4-yl)-2-aminoethan-1-ol hydrochloride |
2703746-23-8 | 98% | 250mg |
$317.0 | 2025-03-03 | |
| Ambeed | A1373075-1g |
(S)-2-([1,1'-Biphenyl]-4-yl)-2-aminoethan-1-ol hydrochloride |
2703746-23-8 | 98% | 1g |
$790.0 | 2025-03-03 | |
| eNovation Chemicals LLC | Y1229650-5g |
(S)-2-([1,1'-biphenyl]-4-yl)-2-aminoethan-1-ol hydrochloride |
2703746-23-8 | 95% | 5g |
$2300 | 2025-02-18 |
(S)-2-([1,1'-Biphenyl]-4-yl)-2-aminoethan-1-ol hydrochloride Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on (S)-2-([1,1'-Biphenyl]-4-yl)-2-aminoethan-1-ol hydrochloride
Compound Introduction: (S)-2-([1,1'-Biphenyl]-4-yl)-2-aminoethan-1-ol hydrochloride (CAS No. 2703746-23-8)
The compound (S)-2-([1,1'-Biphenyl]-4-yl)-2-aminoethan-1-ol hydrochloride, identified by its CAS number 2703746-23-8, is a meticulously crafted chiral molecule that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This enantiomerically pure compound belongs to the class of amino alcohols, featuring a biphenyl moiety at the fourth position, which contributes to its unique physicochemical properties and potential biological activities.
In recent years, the demand for chiral pharmaceutical intermediates has surged due to the growing understanding of enantioselective pharmacology. The stereochemistry of a molecule can profoundly influence its biological efficacy, metabolic stability, and side effect profiles. The (S)-configuration of this compound is particularly noteworthy, as it ensures high enantiopurity, which is crucial for developing safe and effective therapeutic agents. The presence of the biphenyl ring enhances the compound's solubility and lipophilicity, making it an attractive candidate for further pharmacological exploration.
The synthesis of (S)-2-([1,1'-Biphenyl]-4-yl)-2-aminoethan-1-ol hydrochloride involves sophisticated organic transformations, including asymmetric hydrogenation and chiral resolution techniques. These methodologies are critical in ensuring the retention of stereochemical integrity throughout the synthetic pathway. The hydrochloride salt form improves the compound's stability and bioavailability, making it more suitable for preclinical and clinical studies.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of this compound with biological targets with remarkable accuracy. Molecular docking studies have suggested that this molecule may exhibit inhibitory activity against various enzymes and receptors implicated in metabolic disorders and neurodegenerative diseases. For instance, preliminary data indicate that it could interact with α-glucosidase, an enzyme involved in glycogen metabolism, potentially offering therapeutic benefits in managing blood sugar levels.
The biphenyl core is a common structural motif in many bioactive molecules, known for its ability to modulate receptor binding and enhance pharmacokinetic properties. By incorporating this moiety into the amino alcohol backbone, the compound inherits these advantageous characteristics while also possessing unique functional groups that can be further modified to tailor its biological activity. This structural flexibility makes it a valuable scaffold for medicinal chemists seeking to develop novel therapeutics.
In addition to its potential pharmaceutical applications, this compound has shown promise in material science research. The biphenyl group's aromaticity and rigidity contribute to its electronic properties, making it a candidate for use in organic electronics and optoelectronic devices. Researchers are exploring its utility in constructing novel organic semiconductors and light-emitting diodes (OLEDs), where such molecules can serve as building blocks for high-performance materials.
The hydrochloride salt form of (S)-2-([1,1'-Biphenyl]-4-yl)-2-aminoethan-1-ol has been found to exhibit enhanced solubility in aqueous media compared to its free base form. This property is particularly beneficial for formulation development, as it allows for easier administration via oral or parenteral routes. Furthermore, the salt form's stability under various storage conditions makes it a practical choice for industrial-scale production and commercialization.
Ongoing research is focused on elucidating the mechanism of action of this compound in vitro and in vivo. Studies using cell culture models have revealed that it can modulate intracellular signaling pathways associated with inflammation and oxidative stress. These effects are relevant to a wide range of diseases, including cardiovascular disorders, cancer, and autoimmune conditions. By targeting these pathways, the compound may offer therapeutic benefits beyond its initial intended applications.
The synthesis and characterization of chiral compounds like (S)-2-([1,1'-Biphenyl]-4-yl)-2-aminoethan-1-ol hydrochloride continue to be areas of intense interest due to their potential in drug development. Innovations in synthetic methodologies have made it possible to produce these complex molecules with greater efficiency and precision. Techniques such as flow chemistry and continuous manufacturing are being employed to streamline the production process, reducing costs and improving scalability.
The biphenyl ring's electronic properties also make it useful in designing molecules with specific spectroscopic characteristics. For example, derivatives of this compound have been investigated as potential probes for magnetic resonance imaging (MRI) due to their paramagnetic behavior when certain metal ions are coordinated with them. This application could revolutionize diagnostic imaging techniques by providing contrast agents with enhanced sensitivity and specificity.
In conclusion, (S)-2-([1,1'-Biphenyl]-4-yl)-2-aminoethan-1-ol hydrochloride (CAS No. 2703746-23-8) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features—combining an amino alcohol backbone with a biphenyl moiety—endow it with diverse biological activities and material properties. As research progresses, this molecule is expected to play a pivotal role in developing new treatments for various diseases while also contributing to advancements in functional materials.
2703746-23-8 ((S)-2-([1,1'-Biphenyl]-4-yl)-2-aminoethan-1-ol hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)